Robotnikinin

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[(2R,6S,8E)-5,12-dioxo-2-phenyl-1-oxa-4-azacyclododec-8-en-6-yl]acetamide
• InChI: InChI=1S/C25H27ClN2O4/c26-21-13-11-18(12-14-21)16-27-23(29)15-20-9-5-2-6-10-24(30)32-22(17-28-25(20)31)19-7-3-1-4-8-19/h1-5,7-8,11-14,20,22H,6,9-10,15-17H2,(H,27,29)(H,28,31)/b5-2+/t20-,22-/m0/s1
• InChI Key: DRDSZZCLAHXSAE-BQIDRLATSA-N
• Canonical SMILES: C1CC(=O)OC(CNC(=O)C(CC=C1)CC(=O)NCC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Isomeric SMILES: C\1CC(=O)O[C@@H](CNC(=O)[C@@H](C/C=C1)CC(=O)NCC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C25H27ClN2O4
• Molecular Weight: 454.9 g/mol

Description

Robotnikinin is a small-molecule chemical inhibitor of the Sonic Hedgehog (Shh) signaling pathway. It is known for its ability to bind directly to the extracellular Sonic Hedgehog protein and block its signaling in cell lines, human primary keratinocytes, and synthetic models of human skin

Scientific Research Applications

Robotnikinin has a wide range of scientific research applications, including:

Cancer Research: This compound is used to study the inhibition of the Sonic Hedgehog signaling pathway, which is implicated in various cancers such as basal cell carcinoma, pancreatic cancer, and medulloblastoma

Developmental Biology: The compound is used to investigate the role of the Sonic Hedgehog pathway in embryonic development and tissue patterning.

Drug Discovery: This compound serves as a lead compound for the development of new therapeutic agents targeting the Sonic Hedgehog pathway.

Cell Signaling Studies: Researchers use this compound to study the molecular mechanisms of cell signaling and the regulation of gene expression.

Mechanism of Action

Robotnikinin exerts its effects by directly binding to the Sonic Hedgehog protein, thereby inhibiting its interaction with the Patched receptor. This inhibition prevents the activation of the downstream signaling molecule Smoothened, ultimately leading to the suppression of Gli-mediated transcription of target genes . The molecular targets and pathways involved include the Sonic Hedgehog protein, Patched receptor, Smoothened, and Gli transcription factors .

Safety and Hazards

Robotnikinin is not known to have any OSHA hazards. It is not classified as a dangerous substance according to GHS. It is stable under recommended storage conditions.

Biochemical Analysis

Biochemical Properties

Robotnikinin interacts with the Sonic hedgehog (Shh) protein, a crucial component in many biochemical reactions. The Shh protein is essential for proper embryonic development and is involved in the regulation of the transcription of target genes .

Cellular Effects

This compound has a significant impact on cellular processes by blocking Shh signaling. This blockade influences cell function, including effects on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves specific binding and blockade of the Shh signaling factor . This binding interaction inhibits the activation of the Shh pathway, leading to changes in gene expression .

Preparation Methods

Synthetic Routes and Reaction Conditions

Robotnikinin can be synthesized through a series of chemical reactions involving the formation of a macrocyclic structure. The synthetic route typically involves the following steps:

Formation of the Macrocycle: The macrocyclic structure is formed through a series of cyclization reactions. This involves the use of specific reagents and catalysts to facilitate the formation of the desired ring structure.

Functional Group Modifications: Various functional groups are introduced or modified to achieve the final structure of this compound. .

Industrial Production Methods

The industrial production of this compound involves optimizing the synthetic route for large-scale production. This includes:

Optimization of Reaction Conditions: Reaction conditions such as temperature, pressure, and solvent choice are optimized to maximize yield and purity.

Purification Processes: Advanced purification techniques such as chromatography and crystallization are employed to obtain high-purity this compound suitable for research and therapeutic applications.

Chemical Reactions Analysis

Types of Reactions

Robotnikinin undergoes various chemical reactions, including:

Oxidation: this compound can undergo oxidation reactions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify specific functional groups within the molecule.

Substitution: Substitution reactions involve the replacement of specific atoms or groups within the molecule with other atoms or groups

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents used in reactions with this compound include hydrogen peroxide and potassium permanganate.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are used in reduction reactions.

Substitution Reagents: Various halogenating agents and nucleophiles are used in substitution reactions.

Major Products

The major products formed from these reactions include various derivatives of this compound with modified functional groups. These derivatives may exhibit different biological activities and properties .

Comparison with Similar Compounds

Similar Compounds

Cyclopamine: A naturally occurring alkaloid that inhibits the Sonic Hedgehog pathway by binding to Smoothened.

SANT1: A synthetic small molecule that inhibits Smoothened.

GANT58 and GANT61: Small molecules that inhibit the Sonic Hedgehog pathway downstream of Smoothened.

Uniqueness of Robotnikinin

This compound is unique in its mechanism of action as it directly targets the Sonic Hedgehog protein, unlike other inhibitors that target downstream components such as Smoothened. This direct inhibition provides a distinct approach to modulating the Sonic Hedgehog signaling pathway and offers potential advantages in therapeutic applications .